11-Hydroxy-10-methylaporphine

• IUPAC Name: (6aR)-6,10-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol
• InChI: InChI=1S/C18H19NO/c1-11-6-7-13-10-15-16-12(8-9-19(15)2)4-3-5-14(16)17(13)18(11)20/h3-7,15,20H,8-10H2,1-2H3/t15-/m1/s1
• InChI Key: YGOZTDLAUVOPMF-OAHLLOKOSA-N
• Canonical SMILES: CC1=C(C2=C(CC3C4=C(CCN3C)C=CC=C42)C=C1)O
• Isomeric SMILES: CC1=C(C2=C(C[C@@H]3C4=C(CCN3C)C=CC=C42)C=C1)O
• Molecular Formula: C18H19NO
• DSSTOX Substance ID: DTXSID90149699
• Molecular Weight: 265.3 g/mol
• CAS RN: 111635-19-9

Description

®-6,10-Dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol is a complex organic compound belonging to the class of quinoline derivatives. Quinolines are nitrogen-containing heterocyclic compounds known for their wide range of biological activities and applications in medicinal chemistry . This particular compound is characterized by its unique structure, which includes multiple fused rings and a hydroxyl group, making it a subject of interest in various scientific research fields.

Scientific Research Applications

®-6,10-Dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a catalyst in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including malaria and cancer.

Industry: It is used in the development of new materials and as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of ®-6,10-Dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be attributed to its ability to inhibit the synthesis of nucleic acids or proteins in microorganisms . In cancer research, the compound may induce apoptosis or inhibit cell proliferation by targeting specific signaling pathways .

Future Directions

The future directions for the study of 11-Hydroxy-10-methylaporphine could involve further exploration of its interactions with D2A and 5-HT1A receptors. Additionally, more research could be done to explore its potential uses, given its potent and selective action as a 5-HT1A receptor agonist.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-6,10-Dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol typically involves multi-step organic reactions. One common method is the Friedländer synthesis, which involves the condensation of aniline derivatives with carbonyl compounds under acidic or basic conditions . Another approach is the Pfitzinger reaction, where isatin derivatives react with ketones in the presence of a base . These methods often require specific catalysts and controlled reaction conditions to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. Techniques such as microwave-assisted synthesis, solvent-free reactions, and the use of recyclable catalysts are employed to enhance efficiency and sustainability .

Chemical Reactions Analysis

Types of Reactions

®-6,10-Dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form amines or alcohols using reducing agents such as lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group typically yields ketones or aldehydes, while reduction can produce amines or alcohols .

Comparison with Similar Compounds

Similar Compounds

Quinoline: A simpler nitrogen-containing heterocyclic compound with similar biological activities.

Quinazoline: Another nitrogen-containing heterocyclic compound known for its therapeutic potential.

Isoquinoline: A structural isomer of quinoline with distinct chemical properties and applications.

Uniqueness

®-6,10-Dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol is unique due to its complex fused ring structure and the presence of a hydroxyl group, which confer specific chemical reactivity and biological activity . Its ability to undergo various chemical reactions and its potential therapeutic applications make it a valuable compound in scientific research.